molecular formula C13H18FN3O B8416321 4-amino-3-fluoro-N-(1-methyl-4-piperidyl)benzamide

4-amino-3-fluoro-N-(1-methyl-4-piperidyl)benzamide

Cat. No.: B8416321
M. Wt: 251.30 g/mol
InChI Key: VCVDMAIRMJCLMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-amino-3-fluoro-N-(1-methyl-4-piperidyl)benzamide is a useful research compound. Its molecular formula is C13H18FN3O and its molecular weight is 251.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H18FN3O

Molecular Weight

251.30 g/mol

IUPAC Name

4-amino-3-fluoro-N-(1-methylpiperidin-4-yl)benzamide

InChI

InChI=1S/C13H18FN3O/c1-17-6-4-10(5-7-17)16-13(18)9-2-3-12(15)11(14)8-9/h2-3,8,10H,4-7,15H2,1H3,(H,16,18)

InChI Key

VCVDMAIRMJCLMI-UHFFFAOYSA-N

Canonical SMILES

CN1CCC(CC1)NC(=O)C2=CC(=C(C=C2)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Amino-3-Fluorobenzoic acid (Fluorochem; 1 g, 6.44 mmol), 4-Amino-1-methylpiperidine (Fluorochem; 811 mg, 7.09 mmol), HATU (2.70 g, 7.09 mmol), DIPEA (3.4 mL, 19.32 mmol) and DMF (15 mL) were combined and stirred for 18 hrs at room temperature. The solvent was evaporated and the resultant material dissolved in DCM (with a little MeOH to aid solubility) and chromatographed on silica eluting with a gradient of 0-10% 2M ammonia in MeOH/DCM. Fractions containing product were combined and evaporated to give an orange solid which was dissolved in MeOH and added to a 50 g SCX-2 column pre-wet with MeOH (2 column volumes). The column was flushed with MeOH (2 column volumes) and the product eluted with 2M ammonia in MeOH. Product containing fractions were evaporated to yield the title compound as a beige solid. (1.72 g, 100%)
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
811 mg
Type
reactant
Reaction Step Two
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Quantity
2.7 g
Type
reactant
Reaction Step Three
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Quantity
3.4 mL
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
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solvent
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
Quantity
15 mL
Type
solvent
Reaction Step Seven

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